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Compound of Interest

Compound Name: DNA-PK-IN-9

Cat. No.: B12397928 Get Quote

Essential Safety and Handling Guide for DNA-PK-IN-
9
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling DNA-PK-IN-9. The following procedures are

designed to ensure the safe handling, storage, and disposal of this potent DNA-dependent

protein kinase (DNA-PK) inhibitor.

Chemical and Safety Data
DNA-PK-IN-9 is a potent inhibitor of DNA-dependent protein kinase (DNA-PK) with an IC50

value of 10.47 nM.[1][2] It is a cell-permeable vanillin derivative used in research to study DNA

repair pathways and to sensitize cells to agents like cisplatin.[3] While a specific Safety Data

Sheet (SDS) for DNA-PK-IN-9 is not readily available in the provided search results, the SDS

for a similar compound, DNA-PK-IN-6, indicates that this class of chemicals may be harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[4] Therefore, cautious

handling is paramount.
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Property Value Source

Synonym(s) Compound YK6 [1][2]

Molecular Formula C21H21N5O2 [2]

Molecular Weight 375.42 g/mol [2]

Appearance Bright yellow solid

IC50 10.47 nM (for DNA-PK) [1][2]

Solubility 5 mg/mL in DMSO

Storage (Powder) 2-8°C, protect from light

Storage (Solution)
Aliquot and freeze at -20°C

(stable for up to 3 months)
[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure to DNA-PK-IN-9. Given its

potent biological activity and similarity to other hazardous compounds, the following PPE is

mandatory.

Hand Protection
Gloves: Always wear two pairs of chemotherapy-rated, powder-free nitrile gloves.[5] This is

crucial as some chemicals can penetrate standard laboratory gloves.[6] Change gloves

immediately if they become contaminated, torn, or punctured. Never touch common surfaces

like door handles, phones, or keyboards with contaminated gloves.[6]

Body Protection
Lab Coat/Gown: Wear a dedicated lab coat or a disposable gown that is shown to resist

permeability by hazardous drugs.[5] Cuffed sleeves are recommended to provide a barrier

with the inner gloves. Lab coats should be removed before leaving the laboratory area.[6]

Eye and Face Protection
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Safety Goggles/Face Shield: Use chemical splash goggles that provide a seal around the

eyes.[6] When there is a significant risk of splashes, such as during reconstitution or

handling larger volumes, a face shield should be worn in addition to safety goggles.[5]

Respiratory Protection
Ventilation: Handle solid DNA-PK-IN-9 powder exclusively within a certified chemical fume

hood to prevent inhalation of fine particles.[4]

Respirator: If a fume hood is not available or if there is a risk of generating aerosols outside

of a containment device, a NIOSH-approved respirator (e.g., N95) may be required.[5]

Consult your institution's environmental health and safety (EHS) department for specific

guidance.

Operational and Disposal Plans
Adherence to strict procedural guidelines is critical for safety and for maintaining the integrity of

experiments.

Experimental Protocols: Handling and Preparation
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the solid compound in a tightly sealed container at 2-8°C, protected from light.

Reconstitution (Preparation of Stock Solution):

All reconstitution procedures must be performed in a chemical fume hood.

Before opening the container, allow it to equilibrate to room temperature to prevent

condensation.

Carefully weigh the required amount of the solid powder.

To prepare a stock solution, dissolve in a suitable solvent such as DMSO. Use a

mechanical pipetting device for all liquid transfers; never pipette by mouth.[6]
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After reconstitution, aliquot the solution into smaller, single-use volumes and store at

-20°C.[3] This minimizes freeze-thaw cycles. Stock solutions are reported to be stable for

up to three months under these conditions.[3]

Use in Experiments:

When adding the compound to cell cultures or other experimental systems, perform the

procedure carefully to minimize the creation of splashes or aerosols.[6]

All equipment that comes into contact with DNA-PK-IN-9 must be decontaminated or

disposed of as hazardous waste.

Disposal Plan
Waste Segregation: All materials contaminated with DNA-PK-IN-9, including gloves, pipette

tips, tubes, and excess chemical, must be segregated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste (e.g., weighing paper, gloves, disposable

gowns) in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste in a separate, leak-proof, and clearly

labeled hazardous waste container.

Final Disposal: Dispose of all waste containers through your institution's EHS-approved

hazardous waste disposal program.[4] Do not dispose of this chemical down the drain.

Emergency Procedures: Spill Management
Prompt and correct action is vital in the event of a spill to prevent exposure and environmental

contamination.

Spill Response Workflow
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Spill Occurs

Alert personnel in the area
and secure the location.

Assess the spill:
- Minor (manageable)
- Major (requires EHS)

Don appropriate PPE:
- Double gloves

- Gown
- Goggles/Face Shield

Minor Spill

Evacuate the area immediately.
Call EHS/Emergency number.

Major Spill

Contain the spill.
Use absorbent pads for liquids

or damp paper towels for solids.

Clean the area from the
outside in.

Decontaminate the surface
with an appropriate cleaner

(e.g., 70% ethanol).

Dispose of all contaminated materials
as hazardous waste.

Report the incident to the
laboratory supervisor and EHS.

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill of DNA-PK-IN-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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